Cas no 59135-97-6 (Benzenamine, 4-[2,2-bis(2-benzothiazolyl)ethenyl]-N,N-dimethyl-)

Benzenamine, 4-[2,2-bis(2-benzothiazolyl)ethenyl]-N,N-dimethyl- structure
59135-97-6 structure
Product Name:Benzenamine, 4-[2,2-bis(2-benzothiazolyl)ethenyl]-N,N-dimethyl-
CAS No:59135-97-6
MF:C24H19N3S2
MW:413.557762384415
CID:339708
PubChem ID:5061588
Update Time:2025-04-19

Benzenamine, 4-[2,2-bis(2-benzothiazolyl)ethenyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[2,2-bis(2-benzothiazolyl)ethenyl]-N,N-dimethyl-
    • 4-[2,2-bis(1,3-benzothiazol-2-yl)ethenyl]-N,N-dimethylaniline
    • 59135-97-6
    • T0502-5594
    • AKOS001024568
    • Z46078129
    • DTXSID00407914
    • Inchi: 1S/C24H19N3S2/c1-27(2)17-13-11-16(12-14-17)15-18(23-25-19-7-3-5-9-21(19)28-23)24-26-20-8-4-6-10-22(20)29-24/h3-15H,1-2H3
    • InChI Key: SSCUOLZUNOACIC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1/C(=C\C1C=CC(=CC=1)N(C)C)/C1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 413.10227
  • Monoisotopic Mass: 413.10203997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 85.5Ų

Experimental Properties

  • PSA: 29.02
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